(E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(E)-[2-(3-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C19H16N2O3S/c1-12-4-3-5-15(10-12)20-19-21-17(22)16(25-19)11-13-6-8-14(9-7-13)18(23)24-2/h3-11H,1-2H3,(H,20,21,22)/b16-11+
• InChI Key: OWPLUBDSIQPNIR-LFIBNONCSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2
• Isomeric SMILES: CC1=CC(=CC=C1)N=C2NC(=O)/C(=C\C3=CC=C(C=C3)C(=O)OC)/S2
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

(E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of (E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate involves the binding of the compound to specific enzymes and proteins, thereby inhibiting their activity. This compound has been shown to selectively target certain enzymes and proteins, making it a valuable tool for studying the roles of these molecules in various biological processes.
Biochemical and Physiological Effects:
(E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cancer cell growth and proliferation, induction of apoptosis, and modulation of immune system function. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potentially valuable tool for studying the mechanisms underlying these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate is its selectivity for certain enzymes and proteins, which allows researchers to study the roles of these molecules in various biological processes. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research involving (E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate. One area of interest is the development of new cancer treatments based on the selective inhibition of specific enzymes and proteins. Another potential direction is the study of the compound's effects on immune system function and inflammation, which could lead to the development of new treatments for autoimmune and inflammatory diseases. Additionally, further research is needed to fully understand the potential toxic effects of this compound and to develop safe handling and storage protocols.

Synthesis Methods

The synthesis of (E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate involves the reaction of 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoic acid with methanol in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

(E)-methyl 4-((4-oxo-2-(m-tolylamino)thiazol-5(4H)-ylidene)methyl)benzoate has been widely used in scientific research due to its ability to selectively inhibit certain enzymes and proteins. This compound has been shown to be effective in inhibiting the activity of several enzymes involved in cancer cell growth and proliferation, making it a promising candidate for cancer treatment.